Cas no 68359-02-4 (2-(Cyclohexyloxy)nicotinic acid)

2-(Cyclohexyloxy)nicotinic acid is a nicotinic acid derivative featuring a cyclohexyloxy substituent at the 2-position of the pyridine ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. Its structural motif combines the aromatic properties of nicotinic acid with the lipophilic cyclohexyl group, offering enhanced solubility and reactivity for further functionalization. The compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators. High-purity grades are available for research applications, ensuring reproducibility in synthetic pathways. Proper handling and storage under inert conditions are recommended to maintain stability.

2-(Cyclohexyloxy)nicotinic acid structure

68359-02-4 structure

Product Name:2-(Cyclohexyloxy)nicotinic acid

CAS No:68359-02-4

MF:C₁₂H₁₅NO₃

MW:221.252403497696

MDL:MFCD09742983

CID:1069137

PubChem ID:16796165

Update Time:2025-06-08

2-(Cyclohexyloxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Cyclohexyloxy)nicotinic acid
- 2-Cyclohexyloxy-nicotinic acid
- TS-03169
- DTXSID00588636
- AKOS000150058
- 2-(Cyclohexyloxy)nicotinicacid
- 2-cyclohexyloxypyridine-3-carboxylic acid
- SCHEMBL3934706
- 2-(Cyclohexyloxy)pyridine-3-carboxylic acid
- 68359-02-4
- FT-0744780
- CS-0358828
- DB-074013
- MDL： MFCD09742983
- Inchi： 1S/C12H15NO3/c14-12(15)10-7-4-8-13-11(10)16-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2,(H,14,15)
- InChI Key： DTAUTMCCLAWIDK-UHFFFAOYSA-N
- SMILES： O(C1C(C(=O)O)=CC=CN=1)C1CCCCC1

Computed Properties

Exact Mass: 221.10519334g/mol
Monoisotopic Mass: 221.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 59.4Å²

2-(Cyclohexyloxy)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	082333-1g	2-(Cyclohexyloxy)nicotinic acid, 97%	68359-02-4	97%	1g	$341.00	2023-09-09
Alichem	A029206323-1g	2-(Cyclohexyloxy)nicotinic acid	68359-02-4	95%	1g	$400.00	2023-09-01
Chemenu	CM123609-1g	2-(cyclohexyloxy)nicotinic acid	68359-02-4	95%	1g	$296	2021-08-05
Chemenu	CM123609-1g	2-(cyclohexyloxy)nicotinic acid	68359-02-4	95%	1g	$***	2023-05-29
Crysdot LLC	CD11072798-1g	2-(Cyclohexyloxy)nicotinic acid	68359-02-4	95+%	1g	$313	2024-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1429498-1g	2-(Cyclohexyloxy)nicotinic acid	68359-02-4	95+%	1g	￥2677.00	2024-05-03